Cas no 1247371-27-2 (4-(4-Fluoro-3-trifluoromethylphenyl)-thiosemicarbazide)
1247371-27-2 structure
Product Name:4-(4-Fluoro-3-trifluoromethylphenyl)-thiosemicarbazide
CAS No:1247371-27-2
MF:C8H7F4N3S
MW:253.219893693924
MDL:MFCD14600406
CID:4580426
Update Time:2023-04-04
4-(4-Fluoro-3-trifluoromethylphenyl)-thiosemicarbazide Chemical and Physical Properties
Names and Identifiers
-
- 1-amino-3-[4-fluoro-3-(trifluoromethyl)phenyl]thiourea
- Hydrazinecarbothioamide, N-[4-fluoro-3-(trifluoromethyl)phenyl]-
- 4-(4-Fluoro-3-trifluoromethylphenyl)-thiosemicarbazide
-
- MDL: MFCD14600406
- Inchi: 1S/C8H7F4N3S/c9-6-2-1-4(14-7(16)15-13)3-5(6)8(10,11)12/h1-3H,13H2,(H2,14,15,16)
- InChI Key: NELXAIRDCIUPNA-UHFFFAOYSA-N
- SMILES: N(C(NC1=CC=C(F)C(C(F)(F)F)=C1)=S)N
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
4-(4-Fluoro-3-trifluoromethylphenyl)-thiosemicarbazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD589766-1g |
N-(4-Fluoro-3-(trifluoromethyl)phenyl)hydrazinecarbothioamide |
1247371-27-2 | 97% | 1g |
¥1260.0 | 2023-04-04 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD589766-5g |
N-(4-Fluoro-3-(trifluoromethyl)phenyl)hydrazinecarbothioamide |
1247371-27-2 | 97% | 5g |
¥3773.0 | 2023-04-04 | |
| Oakwood | 062869-5g |
4-(4-Fluoro-3-trifluoromethylphenyl)-thiosemicarbazide |
1247371-27-2 | 5g |
$578.00 | 2023-09-16 |
4-(4-Fluoro-3-trifluoromethylphenyl)-thiosemicarbazide Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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